Cas no 824425-13-0 (2-Cyclopropene-1-carboxylic acid, 2-ethyl-1,3-diphenyl-)

824425-13-0 structure
Product name:2-Cyclopropene-1-carboxylic acid, 2-ethyl-1,3-diphenyl-
2-Cyclopropene-1-carboxylic acid, 2-ethyl-1,3-diphenyl- Chemical and Physical Properties
Names and Identifiers
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- 2-Cyclopropene-1-carboxylic acid, 2-ethyl-1,3-diphenyl-
- 2-ethyl-1,3-diphenylcycloprop-2-ene-1-carboxylic acid
- DTXSID10837824
- 824425-13-0
-
- Inchi: InChI=1S/C18H16O2/c1-2-15-16(13-9-5-3-6-10-13)18(15,17(19)20)14-11-7-4-8-12-14/h3-12H,2H2,1H3,(H,19,20)
- InChI Key: VKTCNAIBPLBPNQ-UHFFFAOYSA-N
- SMILES: CCC1=C(C1(C2=CC=CC=C2)C(=O)O)C3=CC=CC=C3
Computed Properties
- Exact Mass: 264.115029749g/mol
- Monoisotopic Mass: 264.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 411
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 37.3Ų
2-Cyclopropene-1-carboxylic acid, 2-ethyl-1,3-diphenyl- Related Literature
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Gyu Hyeon Shim,Thi To Nguyen Vo,Boyeon Kweon,Koung Moon Kim RSC Adv., 2021,11, 3645-3654
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Yu Xiao,Dong Liang,Zhigang Shao,Hongmei Yu,Ming Hou,Baolian Yi RSC Adv., 2015,5, 14506-14513
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Cristina Pascual-Gonzalez,Giorgio Schileo,Amir Khesro,Iasmi Sterianou,Dawei Wang,Ian M. Reaney,Antonio Feteira J. Mater. Chem. C, 2017,5, 1990-1996
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Christopher J. Welch,Kerstin Zawatzky,Alexey A. Makarov,Satoshi Fujiwara,Arimasa Matsumoto,Kenso Soai Org. Biomol. Chem., 2017,15, 96-101
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Chuanliang Chen,Yao Xu,Shaohang Wu,Shasha Zhang,Zhichun Yang,Wenjun Zhang,Hongmei Zhu,Zhenzhong Xiong,Weitao Chen,Wei Chen J. Mater. Chem. A, 2018,6, 7903-7912
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